Cas no 1823881-03-3 (2-(4-Bromophenyl)cyclobutan-1-ol)

• Product Name: 2-(4-Bromophenyl)cyclobutan-1-ol
• CAS No: 1823881-03-3
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5697760
• PubChem ID: 126971923
• Update Time: 2023-10-14

2-(4-Bromophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1823881-03-3
• 2-(4-BROMOPHENYL)CYCLOBUTAN-1-OL
• EN300-1634844
• SCHEMBL21838934
• Cyclobutanol, 2-(4-bromophenyl)-
• 2-(4-Bromophenyl)cyclobutan-1-ol

• Inchi： 1S/C10H11BrO/c11-8-3-1-7(2-4-8)9-5-6-10(9)12/h1-4,9-10,12H,5-6H2
• InChI Key： CNXQOORFQANMMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC1O

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)
• pka: 14.96±0.40(Predicted)